N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide

• IUPAC Name: N-[(Z)-1-(4-fluorophenyl)ethylideneamino]-3-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C19H15FN2O2/c1-12(13-6-8-16(20)9-7-13)21-22-19(24)17-10-14-4-2-3-5-15(14)11-18(17)23/h2-11,23H,1H3,(H,22,24)/b21-12-
• InChI Key: SCXSRBFVQLHMBV-MTJSOVHGSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC2=CC=CC=C2C=C1O)C3=CC=C(C=C3)F
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC2=CC=CC=C2C=C1O)/C3=CC=C(C=C3)F
• Molecular Formula: C19H15FN2O2
• Molecular Weight: 322.3 g/mol

Description

N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide, also known as FENH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FENH is a hydrazone derivative of 2-naphthohydroxamic acid and has been found to possess a range of unique properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide is still not fully understood. However, it is believed to exert its pharmacological effects by inhibiting various enzymes and signaling pathways involved in inflammation and cancer development. N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which are mediators of inflammation. N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of genes involved in inflammation and cancer development.
Biochemical and Physiological Effects:
N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide has been found to possess a range of biochemical and physiological effects. It has been shown to possess potent anti-inflammatory and antioxidant properties, which can help to reduce the risk of various chronic diseases, including cancer, cardiovascular diseases, and neurodegenerative diseases. N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide has also been found to possess anticancer properties, which can help to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively easy to handle and can be stored for extended periods without significant degradation. However, N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide also has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is still not fully understood. It is also not widely available, which can limit its use in some experiments.

Future Directions

There are several future directions for research on N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide. One area of research is in the development of new drugs for the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases. Another area of research is in the investigation of the mechanism of action of N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide, which can help to identify new targets for drug development. Additionally, further research is needed to determine the safety and efficacy of N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide in humans, which can help to pave the way for its clinical use in the future.
Conclusion:
In conclusion, N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. Its unique properties make it a promising candidate for further investigation and development of new drugs. Further research is needed to fully understand its mechanism of action, safety, and efficacy in humans.

Scientific Research Applications

N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide has been the subject of numerous scientific studies due to its potential applications in various fields. One of the primary areas of research has been in the development of new drugs for the treatment of various diseases. N'-[1-(4-fluorophenyl)ethylidene]-3-hydroxy-2-naphthohydrazide has been found to possess potent anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of new drugs.